4-((4-Fluorophenyl)sulfonyl)-2-(4-methoxyphenyl)-5-(4-methylpiperazin-1-yl)oxazole

• IUPAC Name: 4-(4-fluorophenyl)sulfonyl-2-(4-methoxyphenyl)-5-(4-methylpiperazin-1-yl)-1,3-oxazole
• InChI: InChI=1S/C21H22FN3O4S/c1-24-11-13-25(14-12-24)21-20(30(26,27)18-9-5-16(22)6-10-18)23-19(29-21)15-3-7-17(28-2)8-4-15/h3-10H,11-14H2,1-2H3
• InChI Key: ZKTLYGZZDNCCSU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(N=C(O2)C3=CC=C(C=C3)OC)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H22FN3O4S
• Molecular Weight: 431.5 g/mol
• CAS No.: 862256-21-1

Description

4-((4-Fluorophenyl)sulfonyl)-2-(4-methoxyphenyl)-5-(4-methylpiperazin-1-yl)oxazole is a useful research compound. Its molecular formula is C21H22FN3O4S and its molecular weight is 431.48. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

Compounds synthesized from structures similar to "4-((4-Fluorophenyl)sulfonyl)-2-(4-methoxyphenyl)-5-(4-methylpiperazin-1-yl)oxazole" have shown significant antimicrobial activities. For instance, molecules featuring the 1,2,4-triazole moiety and sulfonyl derivatives containing 1,3,4-oxadiazole moieties have demonstrated high anti-Mycobacterium smegmatis activity and good antibacterial activities against rice bacterial leaf blight (Yolal et al., 2012; Shi et al., 2015).

Anticancer Applications

Novel naproxen derivatives synthesized from related structures have been evaluated for in vitro anticancer activity, showing potential against prostate cancer cell lines (Han et al., 2018). Additionally, 4-arylsulfonyl-1,3-oxazoles have demonstrated activity against various cancer cell lines, highlighting their potential as leading compounds for further anticancer studies (Zyabrev et al., 2022).

Herbicidal Applications

The incorporation of pharmacophores into the triazolinone scaffold, as inspired by similar chemical structures, has led to compounds with promising herbicidal activities. These findings suggest the possibility of developing novel herbicides for broadleaf weed control in rice fields (Luo et al., 2008).

Chemical Synthesis and Characterization

Research has also focused on the synthesis and characterization of compounds with similar structures for various applications, including the development of fluorescent molecular probes and the study of their solvatochromic properties for biological events and processes analysis (Diwu et al., 1997). This highlights the versatility and potential utility of such compounds in scientific research beyond their biological applications.